Cas no 1252923-71-9 (N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide)

• Product Name: N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• CAS No: 1252923-71-9
• MF: C₂₃H₂₃N₃O₂
• MW: 373.447625398636
• CID: 5320584
• Update Time: 2025-06-30

N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

• Inchi： 1S/C23H23N3O2/c1-15-7-8-18(13-16(15)2)20-11-12-23(28)26(25-20)14-22(27)24-21-10-9-17-5-3-4-6-19(17)21/h3-8,11-13,21H,9-10,14H2,1-2H3,(H,24,27)
• InChI Key： XJBQXLSDHSQDDS-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C=CC=C2)CC1)(=O)CN1N=C(C2=CC=C(C)C(C)=C2)C=CC1=O

Additional information on N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

N-(2,3-Dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide: A Comprehensive Overview

The compound with CAS No. 1252923-71-9, known as N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities.

N-(2,3-Dihydro-1H-inden-1-yl) is a key component of this molecule, contributing to its stability and reactivity. The indenyl group is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable moiety in organic synthesis. Recent studies have highlighted the role of indenyl derivatives in drug design, particularly in the development of anti-inflammatory and anticancer agents.

The second major component of this compound is the acetamide group, which is attached to a substituted pyridazine ring. Pyridazine derivatives are well-known for their versatility in organic chemistry and their ability to form stable complexes with metal ions. The presence of the 6-oxo group further enhances the reactivity of the pyridazine ring, making it a prime candidate for catalytic applications.

The substitution pattern on the pyridazine ring—specifically the 3-(3,4-dimethylphenyl) group—plays a crucial role in determining the electronic properties of the molecule. This substitution not only increases the molecule's lipophilicity but also enhances its ability to interact with biological targets. Recent research has shown that such substituted pyridazines exhibit potent inhibitory activity against various enzymes, making them attractive candidates for drug development.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including coupling reactions and oxidation steps. The synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a catalyst in organic transformations has been extensively studied, with recent findings demonstrating its efficiency in asymmetric catalysis and cross-coupling reactions. Additionally, its potential as an antimicrobial agent has been explored, with studies indicating significant activity against gram-positive bacteria.

The structural complexity of N-(2,3-dihydro-1H-inden-1-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yllacetamide makes it an excellent model for studying molecular recognition and supramolecular chemistry. Researchers have utilized this compound to investigate π–π interactions and hydrogen bonding networks, providing valuable insights into the design of self-assembling systems.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity at the quantum mechanical level. These studies have revealed unique electronic properties that could be harnessed for applications in optoelectronics and sensor technology.

In conclusion, N-(2,3-dihydro-1H-inden-1-yll)-2-[3-(3,4-dimethylphenyl)-6-oxyo-l ,6 dihydropyridazin-l-yll acetamide stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications and intriguing structural features make it a subject of ongoing research interest across multiple disciplines.